Cas no 2230802-74-9 (ethyl 1-(hydroxymethyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate)

• Product Name: ethyl 1-(hydroxymethyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• CAS No: 2230802-74-9
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5174635
• Update Time: 2025-10-29

ethyl 1-(hydroxymethyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(hydroxymethyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate

• Inchi： 1S/C11H18O4/c1-4-14-8(13)11-5-10(6-11,7-12)15-9(11,2)3/h12H,4-7H2,1-3H3
• InChI Key： CXSFGFOMEGMXDH-UHFFFAOYSA-N
• SMILES： C12(CO)CC(C(OCC)=O)(C1)C(C)(C)O2

Additional information on ethyl 1-(hydroxymethyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate

Comprehensive Overview of Ethyl 1-(hydroxymethyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2230802-74-9)

Ethyl 1-(hydroxymethyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2230802-74-9) is a structurally unique bicyclic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This molecule features a 2-oxabicyclo[2.1.1]hexane core, a scaffold known for its rigidity and potential bioactivity. The presence of both hydroxymethyl and ethyl carboxylate functional groups enhances its versatility as a building block for drug discovery and material science applications. Researchers are particularly interested in its potential as a precursor for novel chiral auxiliaries or biodegradable polymers, aligning with the growing demand for sustainable chemistry solutions.

In recent years, the compound’s CAS No. 2230802-74-9 has been frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its bicyclic structure offers steric constraints that are valuable in asymmetric synthesis, a hot topic in catalysis. Additionally, the hydroxymethyl group provides a handle for further derivatization, making it a candidate for click chemistry or pro-drug development. These attributes resonate with current trends in green chemistry and precision medicine, where modular and efficient synthetic routes are prioritized.

The compound’s nomenclature, ethyl 1-(hydroxymethyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate, highlights its intricate architecture. The 2-oxabicyclo[2.1.1]hexane moiety is rare in natural products, which has spurred investigations into its structure-activity relationships (SAR). Computational studies suggest that the 3,3-dimethyl substitution could influence ring strain and reactivity, a subject of interest for mechanochemical studies. Such insights are crucial for designing high-performance materials or enzyme inhibitors, addressing queries commonly raised in AI-driven literature searches.

From an industrial perspective, the ethyl carboxylate group in this compound facilitates solubility in organic solvents, simplifying purification processes. This practicality aligns with the pharmaceutical industry’s focus on process optimization and cost-effective scaling. Moreover, the compound’s potential role in metal-organic frameworks (MOFs) or covalent organic frameworks (COFs) has been speculated, given its ability to act as a linker or node. These applications tie into the broader discourse on nanotechnology and energy storage, topics frequently explored in scientific forums.

In summary, ethyl 1-(hydroxymethyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2230802-74-9) represents a compelling case study at the intersection of synthetic chemistry and applied science. Its structural novelty, coupled with functional group diversity, positions it as a valuable asset for researchers tackling challenges in drug delivery, catalysis, and sustainable materials. As interest in bio-based intermediates grows, this compound is poised to remain a focal point in innovative research endeavors.